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Introduction

Cyanine 3.5 (Cy3.5) is a synthetic fluorescent dye belonging to the cyanine family, renowned
for its utility in a wide array of life science research applications.[1][2] Characterized by its
bright orange-red fluorescence, Cy3.5 serves as a robust tool for labeling and detecting various
biomolecules.[1][3] Structurally, it features a polymethine chain connecting two nitrogen-
containing heterocyclic rings, a configuration that dictates its spectral properties.[2] As a
member of the benzo-fused cyanine dyes, indicated by the ".5" suffix, it offers a unique spectral
position between the more common Cy3 and Cy5 dyes.[4][5][6]

This guide provides a comprehensive overview of Cy3.5's technical specifications, core
applications, and detailed experimental protocols tailored for researchers, scientists, and drug
development professionals.

Core Properties and Data Presentation

Cy3.5 is valued for its high molar extinction coefficient, good quantum yield, and photostability,
which collectively contribute to bright and durable fluorescent signals.[1][3] These properties
make it an excellent choice for experiments requiring sensitive detection and prolonged
imaging.[3] The key photophysical and spectral properties of Cy3.5 are summarized below. It is

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12378127?utm_src=pdf-interest
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/pdf/E_Cyanine_3_5_Chloride_Application_Notes_and_Protocols_for_Flow_Cytometry.pdf
https://www.benchchem.com/pdf/E_Cyanine_3_5_chloride_spectral_properties.pdf
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/pdf/E_Cyanine_3_5_Chloride_Application_Notes_and_Protocols_for_Flow_Cytometry.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine3-5-dye/
https://www.benchchem.com/pdf/E_Cyanine_3_5_chloride_spectral_properties.pdf
https://www.lumiprobe.com/tech/cyanine-dyes
https://www.lumiprobe.com/t/fluorophores/cy35
https://www.bocsci.com/blog/introduction-to-fluorescent-labels-cyanine-dyes-cy7-cy5-cy5-5-and-cy3/
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/pdf/E_Cyanine_3_5_Chloride_Application_Notes_and_Protocols_for_Flow_Cytometry.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine3-5-dye/
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine3-5-dye/
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

important to note that exact spectral values can vary slightly depending on the solvent
environment and the specific chemical form of the dye (e.g., free acid vs. NHS ester).[2]
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Core Applications in Research

The versatility and bright fluorescence of Cy3.5 make it suitable for numerous research
applications. It is most commonly supplied as an N-Hydroxysuccinimide (NHS) ester, which
readily reacts with primary amines on proteins and amino-modified oligonucleotides to form
stable covalent bonds.[9][11]

Key Applications Include:

o Fluorescence Microscopy: Ideal for high-resolution imaging of cellular components and
processes.[3][12]

» Flow Cytometry: Provides bright and distinct signals for effective cell sorting and population
analysis.[1][3]

e Biomolecule Labeling: Serves as a robust fluorescent tag for proteins, antibodies, and
nucleic acids used as molecular probes.[3][9]

e Immunoassays: Enhances the detection and quantification of proteins and antibodies in
formats like Western blotting.[3]

e Advanced Techniques: Used in specialized applications such as Fluorescence Resonance
Energy Transfer (FRET) and Fluorescence In Situ Hybridization (FISH).[9][13]
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A generalized workflow for labeling biomolecules with Cy3.5 is depicted below.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Workflow for Covalent Labeling of Biomolecules with Cy3.5 NHS Ester.

Experimental Protocols

Detailed and optimized protocols are essential for achieving reliable and reproducible results.
The following sections provide methodologies for common applications of Cy3.5 dye.

Protocol 1: Covalent Labeling of Antibodies with Cy3.5-
NHS Ester

This protocol outlines the procedure for covalently labeling primary amine groups on
antibodies.

A. Reagent Preparation

e Antibody Solution: Adjust the antibody to a concentration of 1-2 mg/mL in an amine-free
buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5).[1]

e Dye Stock Solution: Immediately before use, allow the vial of Cy3.5-NHS ester to equilibrate
to room temperature. Dissolve the dye in anhydrous dimethyl sulfoxide (DMSO) to a
concentration of 10 mg/mL.[1][9]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/product/b12378127?utm_src=pdf-body-href
https://www.benchchem.com/product/b12378127?utm_src=pdf-body-img
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/pdf/E_Cyanine_3_5_Chloride_Application_Notes_and_Protocols_for_Flow_Cytometry.pdf
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/pdf/E_Cyanine_3_5_Chloride_Application_Notes_and_Protocols_for_Flow_Cytometry.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_E_Cyanine_3_5_Chloride_in_Oligonucleotide_Labeling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

B. Conjugation Reaction

e While gently vortexing, slowly add the dissolved Cy3.5 dye to the antibody solution.[1] The
recommended starting molar ratio of dye-to-antibody is between 10:1 and 20:1, though this
may require optimization.[1][12]

 Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[12]
C. Purification

o Separate the labeled antibody from the unreacted free dye using a size-exclusion
chromatography column (e.g., Sephadex G-25) equilibrated with a suitable buffer like PBS.

o Collect the first colored fraction, which contains the Cy3.5-labeled antibody.

o Measure the absorbance of the conjugate at 280 nm (for protein) and ~581 nm (for Cy3.5) to
determine the degree of labeling.

Protocol 2: Immunofluorescence Staining of Cells for
Flow Cytometry

This protocol details the use of a Cy3.5-conjugated antibody for cell surface staining and
analysis by flow cytometry.
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Experimental Workflow for Flow Cytometry using a Cy3.5 Conjugate.

A. Reagents

Cell Suspension: Single-cell suspension at a concentration of 1x10° cells/mL.
Flow Cytometry Staining Buffer: PBS with 1-2% BSA and 0.1% sodium azide.
Fc Receptor Blocking Solution: To prevent non-specific antibody binding.[1]

Cy3.5-conjugated Antibody: Use at the predetermined optimal concentration.

. Staining Procedure

Transfer 100 pL of the cell suspension to a flow cytometry tube.

(Optional but Recommended) Add Fc receptor blocking solution and incubate for 10-15
minutes at 4°C.[1]

Add the optimal amount of Cy3.5-conjugated antibody to the cells. Vortex gently and
incubate for 20-30 minutes at 4°C in the dark.[1]

Add 2 mL of cold Flow Cytometry Staining Buffer and centrifuge at 300-400 x g for 5
minutes. Carefully decant the supernatant.[1]

Repeat the wash step twice.[1]

Resuspend the cell pellet in 500 pL of staining buffer and analyze on a flow cytometer
equipped with appropriate lasers (e.g., 561 nm) and filters.

Protocol 3: Labeling of Amino-Modified
Oligonucleotides

This protocol describes the labeling of an oligonucleotide that has been synthesized with a

primary amine modification.

A. Reagent Preparation
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» Amino-Modified Oligonucleotide: Resuspend the lyophilized oligonucleotide in an amine-free
buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0) to a stock concentration of 1 mM.[9] Tris-
based buffers must be avoided as they contain primary amines.[9]

e Cy3.5-NHS Ester Stock Solution: Prepare a 10 mg/mL stock solution in anhydrous DMSO
immediately before use.[9]

B. Labeling Reaction

 In a microcentrifuge tube, combine 20-30 nmol of the amino-modified oligonucleotide with
labeling buffer to a final volume of 200 pL.

e Add 20 pL of the 10 mg/mL Cy3.5-NHS ester stock solution to the oligonucleotide.[9]
» Vortex the mixture gently and incubate for 2-4 hours at room temperature in the dark.[9]
C. Purification

» Purify the labeled oligonucleotide from excess dye using ethanol precipitation or a suitable
chromatography method (e.g., HPLC).

» Validate the final product by spectrophotometry to confirm labeling.

Logical Relationships and Advantages

The utility of Cy3.5 in research is a direct consequence of its favorable chemical and physical
properties. The diagram below illustrates the relationship between its core characteristics and
its successful application in sensitive, fluorescence-based assays.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_E_Cyanine_3_5_Chloride_in_Oligonucleotide_Labeling.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_E_Cyanine_3_5_Chloride_in_Oligonucleotide_Labeling.pdf
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_E_Cyanine_3_5_Chloride_in_Oligonucleotide_Labeling.pdf
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_E_Cyanine_3_5_Chloride_in_Oligonucleotide_Labeling.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_E_Cyanine_3_5_Chloride_in_Oligonucleotide_Labeling.pdf
https://www.benchchem.com/product/b12378127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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